Cas no 1670-82-2 (1H-Indole-6-carboxylic acid)
1H-Indole-6-carboxylic acid is a heterocyclic aromatic compound featuring a carboxylic acid functional group at the 6-position of the indole scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its indole core is integral to biologically active molecules, enabling applications in drug discovery and development. The carboxylic acid group enhances reactivity, facilitating derivatization into esters, amides, or other functionalized compounds. High purity grades are available for research and industrial use, ensuring consistent performance in coupling reactions and scaffold modifications. Its stability and well-characterized properties make it a reliable building block for synthetic chemistry.
1H-Indole-6-carboxylic acid structure
Product Name:1H-Indole-6-carboxylic acid
CAS No:1670-82-2
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD02258929
CID:41770
PubChem ID:24880873
Update Time:2025-10-29
1H-Indole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-6-carboxylic acid
- 6-INDOLECARBOXYLIC ACID
- 6-CARBOXYINDOLE
- 4-CARBOXAMIDOBENZOIC ACID
- RARECHEM AL BE 1265
- RARECHEM AL BO 0290
- Indole-6-carboxylic acid
- Indol-6-carbonsaeure
- indole 6-carboxylic acid
- Indole-6-carboylic acid
- P-CARBOXYLIC ACID BENZAMIDE
- TIMTEC-BB SBB000134
- 6-Carboxy-1H-indole
- LABOTEST-BB LT00441293
- 4ej8
- 1F1
- A15287
- I-2350
- 261352-47-0
- SY004025
- FT-0723541
- Indole-6-carboxylic acid, 97%
- FS-1724
- Q27452002
- CHEMBL1229732
- FT-0655544
- NCGC00068410-02
- PB12137
- HMS1530P11
- HMS2158J13
- HMS3308H18
- BCP26387
- SMR000037044
- I0663
- BDBM50266945
- FT-0627226
- AC-3144
- 6-Indolecarboxylic acid;Indole-6-carboxylic acid
- Oprea1_870961
- indol-6-carboxylic acid
- 6-indole carboxylic acid
- SCHEMBL50542
- MLS000039633
- SB10578
- EN300-39568
- 1H-INDOLE-6-CARBOXYLICACID, RADICAL ION(1+) (9CI)
- BRD-K90468391-001-01-0
- F2158-0225
- 1H-Indole-6-carboxylicacid
- Z385481296
- MFCD00210441
- Maybridge4_003509
- AKOS000264713
- CS-W016136
- 1H-indole-6-carbonsäure
- 1H-Indole-6-carboxylic acid #
- AM20030118
- 1670-82-2
- HY-W015420
- STK503806
- ALBB-006287
- DB-003038
-
- MDL： MFCD02258929
- Inchi： 1S/C9H7NO2/c11-9(12)7-2-1-6-3-4-10-8(6)5-7/h1-5,10H,(H,11,12)
- InChI Key： GHTDODSYDCPOCW-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2C=CNC=2C=1)=O
- BRN： 123991
Computed Properties
- Exact Mass: 161.04800
- Monoisotopic Mass: 161.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 53.1A^2
Experimental Properties
- Color/Form: Quasi white crystals.
- Density: 1.2480 (rough estimate)
- Melting Point: 257°C(lit.)
- Boiling Point: 419.6°C at 760 mmHg
- Flash Point: 207.6℃
- Refractive Index: 1.5050 (estimate)
- PSA: 53.09000
- LogP: 1.86610
- Solubility: Not determined
1H-Indole-6-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S22-S24/25-S37/39-S26
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S24/25;S26;S37/39
1H-Indole-6-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023377-1g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 023377-5g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 5g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 023377-25g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 25g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 023377-100g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 100g |
￡120.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124058-100g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 100g |
¥782.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124058-10g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 10g |
¥114.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124058-1g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 1g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124058-25g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 25g |
¥224.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I124058-5g |
1H-Indole-6-carboxylic acid |
1670-82-2 | 98% | 5g |
¥60.90 | 2023-09-02 | |
| Alichem | A199000430-100g |
Indole-6-carboxylic acid |
1670-82-2 | 98% | 100g |
$168.17 | 2022-04-02 |
1H-Indole-6-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1670-82-2)1H-Indole-6-carboxylic acid
Order Number:A15287
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):467.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1670-82-2)6-吲哚甲酸
Order Number:LE5701515
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
1H-Indole-6-carboxylic acid Related Literature
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Min Ding,Feng He,Michael A. Poss,Karen L. Rigat,Ying-Kai Wang,Susan B. Roberts,Dike Qiu,Robert A. Fridell,Min Gao,Robert G. Gentles Org. Biomol. Chem. 2011 9 6654
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2. Platinum(ii)-catalyzed dehydrative C3-benzylation of electron-deficient indoles with benzyl alcoholsHidemasa Hikawa,Yuuki Matsuura,Shoko Kikkawa,Isao Azumaya Org. Chem. Front. 2019 6 3150
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Anjitha Thadathil,Hareesh Pradeep,Deepak Joshy,Yahya A. Ismail,Pradeepan Periyat Mater. Adv. 2022 3 2990
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Stéphanie Desrousseaux,Bernard Bennetau,Jean-Pierre Morand,Christophe Mingotaud,Jean-Fran?ois Létard,Sébastien Montant,Eric Freysz New J. Chem. 2000 24 977
-
Jimin Yang,Xuesong Yin,Wei Zhang Anal. Methods 2019 11 157
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